P17 Peptide

• Molecular Formula: C95H139N27O21
• Molecular Weight: 1995.3 g/mol
• InChI: InChI=1S/C95H139N27O21/c1-6-51(3)76(120-82(132)66(30-19-41-106-95(102)103)110-78(128)61(97)25-15-16-38-96)90(140)117-71(46-57-48-108-63-27-14-12-24-60(57)63)85(135)115-69(43-54-21-9-8-10-22-54)86(136)121-77(52(4)7-2)91(141)122-42-20-31-74(122)89(139)113-65(29-18-40-105-94(100)101)80(130)118-73(50-124)88(138)119-72(49-123)87(137)116-70(45-56-47-107-62-26-13-11-23-59(56)62)84(134)114-68(44-55-32-34-58(125)35-33-55)83(133)112-67(36-37-75(126)127)81(131)111-64(28-17-39-104-93(98)99)79(129)109-53(5)92(142)143/h8-14,21-24,26-27,32-35,47-48,51-53,61,64-74,76-77,107-108,123-125H,6-7,15-20,25,28-31,36-46,49-50,96-97H2,1-5H3,(H,109,129)(H,110,128)(H,111,131)(H,112,133)(H,113,139)(H,114,134)(H,115,135)(H,116,137)(H,117,140)(H,118,130)(H,119,138)(H,120,132)(H,121,136)(H,126,127)(H,142,143)(H4,98,99,104)(H4,100,101,105)(H4,102,103,106)/t51-,52-,53-,61-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,76-,77-/m0/s1
• InChIKey: GPQXWDRWMGDBPO-ILXMARMGSA-N

The designation 'P17' is ambiguous across literature, referring to multiple unrelated sequences (TGF-β1 inhibitor, AdipoR agonist, phage display peptide, antimicrobial). Substitution without sequence verification causes experimental failure. This 15-mer P17 specifically inhibits TGF-β1 (50 μg dose reduces collagen I mRNA in fibrosis models). - Application: In vivo fibrosis, metastatic CRC (p<0.01 tumor burden reduction), vaccine immunology (enhances anti-tumor immunity). - Distinct from 12-mer AdipoR agonist or T7 phage p17; order verified sequence only. - Available for immediate R&D shipment.

P17 Peptide: Functions and Variants

P17 peptide represents a class of bioactive peptides with diverse, context-dependent functions derived from distinct origins. The designation 'P17' applies to several unrelated peptides, including a synthetic 15-mer inhibitor of transforming growth factor beta 1 (TGF-β1) [1], an adiponectin receptor (AdipoR1/R2) agonist modulating AMPK pathways [2], a hepatocyte-targeting peptide derived from T7 phage [3], and an antimicrobial host defense peptide isolated from ant venom [4]. This guide focuses on the well-characterized TGF-β1 inhibitory P17, while providing differential context against other P17 variants to clarify procurement and experimental selection.

Target

TGF-β1 inhibition pathway studies

Identity

Synthetic 15-mer peptide, phage-display derived

Research Context

Fibrosis, metastasis, and Treg modulation models

• [1] Dotor J, et al. Identification of peptide inhibitors of transforming growth factor beta 1 using a phage-displayed peptide library. Cytokine. 2007 Aug;39(2):106-15. doi: 10.1016/j.cyto.2007.06.004. PMID: 17804251. View Source
• [2] Crombez D, et al. Modulation of adiponectin receptors AdipoR1 and AdipoR2 by phage display-derived peptides in in vitro and in vivo models. J Drug Target. 2020 Aug-Sep;28(7-8):831-851. doi: 10.1080/1061186X.2019.1710840. PMID: 31888393. View Source
• [3] Wong SC, et al. Hepatocyte targeting of nucleic acid complexes and liposomes by a T7 phage p17 peptide. Mol Pharm. 2006 Jul-Aug;3(4):386-97. doi: 10.1021/mp050108r. PMID: 16889432. View Source
• [4] Benmoussa K, et al. P17, an Original Host Defense Peptide from Ant Venom, Promotes Antifungal Activities of Macrophages through the Induction of C-Type Lectin Receptors Dependent on LTB4-Mediated PPARγ Activation. Front Immunol. 2017 Nov 30;8:1661. doi: 10.3389/fimmu.2017.01661. PMID: 29250064. View Source

P17 Peptide: Why Generic Substitution Fails

The term 'P17 peptide' is ambiguous; it refers to multiple distinct sequences with entirely different biological activities, origins, and mechanisms of action. Substituting one 'P17' peptide for another without precise sequence and functional verification will lead to experimental failure and invalid conclusions. For example, the TGF-β1 inhibitory P17 is a synthetic 15-mer that blocks cytokine activity [1], while the adiponectin receptor agonist P17 is a 12-mer with a distinct sequence that activates AMPK signaling [2]. Similarly, the T7 phage-derived p17 is a 33-amino acid hepatocyte-targeting peptide [3], and the ant venom-derived P17 is a cationic antimicrobial peptide that polarizes macrophages [4]. These peptides are not interchangeable, and procurement must be based on the specific sequence and validated application.

TGF-β1 inhibitor vs. AdipoR agonist

The adiponectin receptor agonist P17 (12‑mer) activates AMPK pathways and may shift metabolic interpretation. Sequence‑specific procurement is required.

TGF-β1 inhibitor vs. antimicrobial peptide

The ant‑venom P17 polarizes macrophages via PPARγ/CLR. Immunomodulatory activity may not transfer to TGF‑β1 blockade studies.

TGF-β1 inhibitor vs. hepatocyte‑targeting p17

The T7 phage p17 targets normal hepatocytes for cargo delivery. TGF‑β1 inhibitory function cannot be assumed.

Variant naming ambiguity

'P17 peptide' alone is insufficient; sequence and validated application must be confirmed before procurement.

• [1] Dotor J, et al. Identification of peptide inhibitors of transforming growth factor beta 1 using a phage-displayed peptide library. Cytokine. 2007 Aug;39(2):106-15. doi: 10.1016/j.cyto.2007.06.004. PMID: 17804251. View Source
• [2] Crombez D, et al. Modulation of adiponectin receptors AdipoR1 and AdipoR2 by phage display-derived peptides in in vitro and in vivo models. J Drug Target. 2020 Aug-Sep;28(7-8):831-851. doi: 10.1080/1061186X.2019.1710840. PMID: 31888393. View Source
• [3] Wong SC, et al. Hepatocyte targeting of nucleic acid complexes and liposomes by a T7 phage p17 peptide. Mol Pharm. 2006 Jul-Aug;3(4):386-97. doi: 10.1021/mp050108r. PMID: 16889432. View Source
• [4] Benmoussa K, et al. P17, an Original Host Defense Peptide from Ant Venom, Promotes Antifungal Activities of Macrophages through the Induction of C-Type Lectin Receptors Dependent on LTB4-Mediated PPARγ Activation. Front Immunol. 2017 Nov 30;8:1661. doi: 10.3389/fimmu.2017.01661. PMID: 29250064. View Source

P17 Peptide: Evidence-Based Variant Comparison

P17 Full-Length vs. Fragment: Collagen I Inhibition

The full-length 15-mer P17 peptide exhibits significantly greater potency in inhibiting TGF-β1-dependent collagen type I mRNA expression in vivo compared to its truncated 12-mer fragment, P17(1-12) [1]. In a mouse model of CCl4-induced liver fibrosis, intraperitoneal administration of 50 μg of the full-length P17 (also referred to as P17(1–15)) inhibited collagen type I mRNA expression by almost 100%, whereas titration experiments showed that the 12-mer fragment P17(1-12) was approximately four times more active than the full-length peptide [1].

Collagen I inhibition

Head-to-head

Full-length 15‑mer: near‑complete inhibition

P17(1‑12) fragment ~4‑fold more active

Full-length vs fragment

Supports selection of full-length 15‑mer for maximal TGF‑β1 blockade

CCl₄ mouse fibrosis model; collagen I mRNA endpoint

Evidence Dimension	Inhibition of collagen type I mRNA expression in vivo
Target Compound Data	Almost 100% inhibition at 50 μg dose (i.p.)
Comparator Or Baseline	P17(1-12) fragment (12 amino acids)
Quantified Difference	P17(1-12) is approximately 4-fold more active than full-length P17(1-15)
Conditions	Mouse model orally insulted with CCl4 to induce liver fibrosis; collagen type I mRNA measured in liver tissue

Why This Matters

This direct head-to-head comparison establishes that the full-length 15-mer P17 peptide is the appropriate procurement choice for in vivo studies requiring maximal inhibition of TGF-β1-driven collagen expression, while the 12-mer fragment offers a more potent alternative for applications requiring higher specific activity.

• [1] Dotor J, et al. Identification of peptide inhibitors of transforming growth factor beta 1 using a phage-displayed peptide library. Cytokine. 2007 Aug;39(2):106-15. doi: 10.1016/j.cyto.2007.06.004. PMID: 17804251. View Source

P17 vs. P144: Tumor Burden in Colorectal Metastasis

Both P17 and P144 are TGF-β1-targeting peptides that significantly reduce liver metastasis burden in a mouse model of colorectal cancer, but they derive from different sources and may exhibit distinct mechanistic profiles [1]. In a study using colon adenocarcinoma cells (Mc38-luc(TGFβ1) cells) injected intrasplenically, systemic treatment with either P17 or P144 significantly reduced tumor burden (p<0.01) [1]. P17, identified from a phage-display library, and P144, derived from the TGF-β type III receptor sequence, both attenuated TGF-β1-induced mitotic/apoptotic ratio, mesenchymal traits, and angiogenesis in metastatic nodules [1].

Tumor burden reduction

Head-to-head

P17 and P144: reported significant reduction (p<0.05)

Liver metastasis model, Mc38‑luc(TGFβ1) cells

P17 and P144 both reduce metastasis burden; mechanistic context may differ

Colorectal cancer metastasis model; systemic administration

Evidence Dimension	Reduction of liver metastasis tumor burden in vivo
Target Compound Data	Significant reduction (p<0.01)
Comparator Or Baseline	P144 peptide
Quantified Difference	Both peptides significantly reduced tumor burden (p<0.01) compared to TGF-β1-treated control; no statistically significant difference between P17 and P144 reported
Conditions	Mouse model of colorectal cancer metastasis; Mc38-luc(TGFβ1) cells injected intrasplenically; systemic peptide treatment

Why This Matters

Procurement decisions between P17 and P144 should be guided by the specific experimental context and desired mechanism of action, as P17 is a phage-display-derived inhibitor while P144 originates from a natural receptor sequence, potentially offering differential off-target profiles.

• [1] Zubeldia IG, et al. Epithelial to mesenchymal transition and cancer stem cell phenotypes leading to liver metastasis are abrogated by the novel TGFβ1-targeting peptides P17 and P144. Exp Cell Res. 2013 Feb 1;319(3):12-22. doi: 10.1016/j.yexcr.2012.11.004. PMID: 23153552. View Source

P17 vs. AdipoRon: Adiponectin Receptor Agonism in db/db Mice

The adiponectin receptor agonist P17 (a 12-mer peptide) demonstrates in vivo efficacy in db/db mice by promoting body weight and glycemia stabilization, decreasing plasma triglycerides to healthy mouse levels, and increasing adiponectin and insulin levels [1]. This peptide-based agonist operates through a distinct mechanism compared to the small-molecule AdipoR agonist AdipoRon, which binds to AdipoR1 and AdipoR2 with Kd values of 1.8 μM and 3.1 μM, respectively [2]. While AdipoRon is orally bioavailable, P17 is administered intravenously and has been shown to restore tissue levels and subcellular distribution of AdipoR1/R2, AMPKα-pT172, and PPARα-pS12 in db/db mice [1].

AdipoR agonism (db/db)

Cross-study

P17: metabolic stabilization in db/db mice

AdipoRon: Kd 1.8 µM (R1), 3.1 µM (R2), oral route

mechanism differs

Peptide vs small‑molecule tool choice depends on route and binding context

Direct comparative data not available

Evidence Dimension	Metabolic improvement in diabetic mouse model
Target Compound Data	P17: Body weight and glycemia stabilization, decreased plasma triglycerides to healthy range, increased adiponectin and insulin levels; restored AdipoR1/R2 distribution in db/db mice [1]
Comparator Or Baseline	AdipoRon: Binds AdipoR1 (Kd 1.8 μM) and AdipoR2 (Kd 3.1 μM); orally active; activates AMPK and PPAR-α pathways [2]
Quantified Difference	P17 is a peptide agonist with in vivo efficacy; AdipoRon is a small-molecule agonist with defined binding affinities; direct comparative data not available
Conditions	P17: db/db mice (model of type 2 diabetes), high-fat or chow-fed mice; AdipoRon: in vitro binding assays, high-fat diet-fed mice

Why This Matters

Selection between P17 and AdipoRon depends on the experimental model and route of administration: P17 offers a peptide-based approach with demonstrated in vivo metabolic improvements, while AdipoRon provides oral bioavailability and defined receptor binding affinities suitable for high-throughput screening.

• [1] Crombez D, et al. Modulation of adiponectin receptors AdipoR1 and AdipoR2 by phage display-derived peptides in in vitro and in vivo models. J Drug Target. 2020 Aug-Sep;28(7-8):831-851. doi: 10.1080/1061186X.2019.1710840. PMID: 31888393. View Source
• [2] AdipoRon product information. PeptideDB. Kd values: AdipoR1 1.8 μM, AdipoR2 3.1 μM. View Source

Antimicrobial Mechanism: P17 vs. Bicarinalin

The antimicrobial P17 peptide isolated from ant venom (Tetramorium bicarinatum) induces an alternative activation phenotype in human monocyte-derived macrophages (h-MDMs) characterized by overexpression of mannose receptor (MR) and Dectin-1, leading to enhanced phagocytosis and killing of Candida albicans [1]. This immunomodulatory activity is mechanistically distinct from bicarinalin, the most abundant peptide from the same venom, which exhibits direct, broad-spectrum antibacterial activity against Staphylococcus and Enterobacteriaceae strains [2]. P17's antifungal activity is dependent on the AA/LTB4/PPARγ/Dectin-1-MR signaling axis and triggers ROS production and inflammasome-dependent IL-1β release [1].

Antimicrobial mechanism

Cross-study

P17: immunomodulation via PPARγ/CLR axis

Bicarinalin: direct membrane disruption, broad‑spectrum

Host‑directed vs direct

Supports antimicrobial screening context; mechanism‑based selection needed

C. albicans phagocytosis model; ROS/IL‑1β endpoints

Evidence Dimension	Mechanism of antimicrobial activity
Target Compound Data	P17: Induces alternative macrophage phenotype via PPARγ/CLR axis; enhances phagocytosis of C. albicans; triggers ROS and IL-1β release [1]
Comparator Or Baseline	Bicarinalin: Direct antibacterial activity; broad-spectrum against Gram-positive and Gram-negative bacteria; 20 amino acid, C-terminally amidated peptide [2]
Quantified Difference	P17 acts through immunomodulation of host macrophages; Bicarinalin acts through direct microbial membrane disruption
Conditions	P17: h-MDM culture, C. albicans infection model; Bicarinalin: antibacterial susceptibility testing

Why This Matters

Procurement of the antimicrobial P17 peptide should be based on the desired mechanism of action: P17 offers an immunomodulatory, host-directed approach to antifungal defense, whereas bicarinalin provides direct, broad-spectrum antimicrobial activity suitable for traditional MIC-based assays.

• [1] Benmoussa K, et al. P17, an Original Host Defense Peptide from Ant Venom, Promotes Antifungal Activities of Macrophages through the Induction of C-Type Lectin Receptors Dependent on LTB4-Mediated PPARγ Activation. Front Immunol. 2017 Nov 30;8:1661. doi: 10.3389/fimmu.2017.01661. PMID: 29250064. View Source
• [2] Téné N, et al. Biochemical and biophysical combined study of bicarinalin, an ant venom antimicrobial peptide. Peptides. 2016 May;79:103-13. doi: 10.1016/j.peptides.2016.03.013. PMID: 27033046. View Source

Hepatocyte Targeting: T7 p17 vs. SP94 Peptide

A 33-amino acid peptide derived from the T7 phage tail fiber protein p17 demonstrates specific targeting of proteins, polymers, siRNA, DNA polyplexes, and liposomes to hepatocytes [1]. This hepatocyte-targeting capability is unique among p17 peptides and provides a versatile platform for liver-directed delivery of diverse therapeutic cargoes. In contrast to the SP94 peptide, which exhibits higher binding affinity to hepatocellular carcinoma (HCC) cells than to normal hepatocytes [2], the T7 phage p17 peptide targets normal hepatocytes, making it suitable for applications requiring delivery to non-cancerous liver tissue [1].

Hepatocyte targeting

Cross-study

T7 p17: normal hepatocyte targeting

SP94: ~10,000‑fold avidity gain for HCC cells

SP94 HCC preference

T7 p17 appropriate for non‑cancerous hepatocyte delivery research

Liposome/siRNA cargo models; tissue‑specific validation needed

Evidence Dimension	Cell targeting specificity
Target Compound Data	T7 phage p17 peptide: Targets proteins, polymers, siRNA, DNA polyplexes, and liposomes to hepatocytes [1]
Comparator Or Baseline	SP94 peptide: Higher binding affinity to HCC cells than to normal hepatocytes; multivalent binding yields 10,000-fold greater avidity for HCC [2]
Quantified Difference	p17 targets normal hepatocytes; SP94 preferentially targets HCC cells with a 10,000-fold increase in avidity through multivalent display
Conditions	p17: In vivo hepatocyte targeting studies with various cargoes; SP94: In vitro binding assays with HCC cell lines

Why This Matters

The choice between T7 phage p17 and SP94 peptides depends on the target cell population: p17 is appropriate for delivery to normal hepatocytes in gene therapy or metabolic disease applications, while SP94 is preferred for targeted delivery to hepatocellular carcinoma cells in cancer therapy.

• [1] Wong SC, et al. Hepatocyte targeting of nucleic acid complexes and liposomes by a T7 phage p17 peptide. Mol Pharm. 2006 Jul-Aug;3(4):386-97. doi: 10.1021/mp050108r. PMID: 16889432. View Source
• [2] Wu CH, et al. Hepatocellular carcinoma-targeted nanoparticles for cancer therapy. Int J Mol Sci. 2017 Nov 16;18(11):2429. doi: 10.3390/ijms18112429. PMID: 29144426. View Source

Treg Inhibition and Vaccine Efficacy by P17

P17, a short synthetic peptide inhibitor of TGF-β1 and TGF-β2, inhibits murine and human regulatory T cell (Treg)-induced unresponsiveness of effector T cells to anti-CD3 stimulation in vitro [1]. In vivo, administration of P17 to mice immunized with peptide vaccines containing tumor or viral antigens enhanced anti-vaccine immune responses and improved protective immunogenicity against tumor growth or viral infection [1]. In a tumor model using OT-II transgenic CD4+ T cells transferred into C57BL/6 mice bearing EG.7-OVA tumors, P17 improved T cell proliferation, reduced the number of CD4+Foxp3+ Tregs, and inhibited tumor growth [1]. This immunomodulatory activity is not reported for other P17 peptide variants.

Treg modulation / vaccine

Reported

TGF‑β1 inhibitory P17: enhanced vaccine response, reduced Tregs

Other P17 variants: no reported Treg modulation

Unique to TGF‑β1 inhibitor P17; supports immunology research context

OT‑II transgenic T cell model; oral immunotolerance prevention

Evidence Dimension	In vivo immunomodulatory activity
Target Compound Data	P17: Enhanced vaccine-induced immune responses; reduced tumor growth; prevented development of oral immunotolerance [1]
Comparator Or Baseline	Other P17 peptide variants (e.g., adiponectin receptor agonist, antimicrobial, hepatocyte-targeting)
Quantified Difference	TGF-β1 inhibitory P17 is the only variant demonstrated to modulate Treg activity and enhance vaccine efficacy in vivo
Conditions	Murine immunization models with tumor or viral peptide vaccines; OT-II transgenic T cell transfer model

Why This Matters

This evidence establishes the TGF-β1 inhibitory P17 peptide as a unique tool for immunological studies requiring modulation of regulatory T cell activity and enhancement of vaccine-induced immunity, a property not shared by other P17 peptide variants.

• [1] Gil-Guerrero L, et al. In vitro and in vivo down-regulation of regulatory T cell activity with a peptide inhibitor of TGF-beta1. J Immunol. 2008 Jul 1;181(1):126-35. doi: 10.4049/jimmunol.181.1.126. PMID: 18566377. View Source

P17 Peptide: Research and Industrial Applications

TGF-β1-Driven Fibrosis and Metastasis Research

The full-length 15-mer P17 peptide is the optimal choice for in vivo studies of TGF-β1-mediated pathologies such as liver fibrosis, scleroderma, and metastatic colorectal cancer. The evidence demonstrates almost complete inhibition of collagen type I mRNA expression in a mouse fibrosis model at a 50 μg dose [1], and significant reduction of liver metastasis tumor burden (p<0.01) in a colorectal cancer model [2]. Researchers should procure the full-length P17(1-15) peptide for maximal in vivo efficacy, while the 12-mer fragment P17(1-12) may be considered for applications requiring higher specific activity (approximately 4-fold more active in vitro) [1].

Treg Modulation for Vaccine Enhancement

The TGF-β1 inhibitory P17 peptide is uniquely suited for immunological studies requiring down-regulation of regulatory T cell (Treg) activity and enhancement of vaccine-induced immune responses. In vivo administration of P17 enhanced anti-vaccine immune responses and improved protective immunogenicity against tumor growth and viral infection, and prevented development of oral immunotolerance [3]. This peptide should be procured for studies involving cancer immunotherapy, infectious disease vaccination, or breaking of peripheral tolerance, as no other P17 peptide variant exhibits this immunomodulatory profile [3].

Metabolic Syndrome and Type 2 Diabetes Models

The adiponectin receptor agonist P17 (12-mer peptide) is the appropriate procurement choice for studies of metabolic syndrome, obesity, and type 2 diabetes requiring modulation of the AdipoR1/R2-AMPK signaling axis. In db/db mice, P17 promoted body weight and glycemia stabilization, decreased plasma triglycerides to healthy mouse levels, and increased adiponectin and insulin levels [4]. This peptide-based agonist offers an alternative to the small-molecule AdipoRon, which is orally bioavailable and has defined receptor binding affinities (Kd 1.8 μM for AdipoR1, 3.1 μM for AdipoR2) [5].

Hepatocyte-Specific Drug and Gene Delivery

The T7 phage-derived p17 peptide (33-amino acid sequence) is the required procurement choice for development of hepatocyte-targeted delivery systems for proteins, polymers, siRNA, DNA polyplexes, and liposomes [6]. This peptide targets normal hepatocytes, distinguishing it from the SP94 peptide which preferentially targets hepatocellular carcinoma cells with 10,000-fold greater avidity [7]. Researchers should select the T7 phage p17 peptide for gene therapy or metabolic disease applications requiring delivery to non-cancerous liver tissue [6].

Application

Selection Property

Validation Focus

TGF‑β1 fibrosis / metastasis studies

15‑mer TGF‑β1 inhibitory peptide

Collagen I mRNA inhibition endpoint

Treg / vaccine immunology research

TGF‑β1‑dependent Treg down‑regulation

Treg frequency and vaccine‑response endpoints

Metabolic syndrome / AdipoR studies

Adiponectin receptor agonist 12‑mer

AMPKα‑pT172 and metabolic marker review

Hepatocyte‑targeted delivery research

T7 phage‑derived p17 peptide (33‑mer)

Cargo‑specific hepatocyte uptake assessment

• [1] Dotor J, et al. Identification of peptide inhibitors of transforming growth factor beta 1 using a phage-displayed peptide library. Cytokine. 2007 Aug;39(2):106-15. doi: 10.1016/j.cyto.2007.06.004. PMID: 17804251. View Source
• [2] Zubeldia IG, et al. Epithelial to mesenchymal transition and cancer stem cell phenotypes leading to liver metastasis are abrogated by the novel TGFβ1-targeting peptides P17 and P144. Exp Cell Res. 2013 Feb 1;319(3):12-22. doi: 10.1016/j.yexcr.2012.11.004. PMID: 23153552. View Source
• [3] Gil-Guerrero L, et al. In vitro and in vivo down-regulation of regulatory T cell activity with a peptide inhibitor of TGF-beta1. J Immunol. 2008 Jul 1;181(1):126-35. doi: 10.4049/jimmunol.181.1.126. PMID: 18566377. View Source
• [4] Crombez D, et al. Modulation of adiponectin receptors AdipoR1 and AdipoR2 by phage display-derived peptides in in vitro and in vivo models. J Drug Target. 2020 Aug-Sep;28(7-8):831-851. doi: 10.1080/1061186X.2019.1710840. PMID: 31888393. View Source
• [5] AdipoRon product information. PeptideDB. Kd values: AdipoR1 1.8 μM, AdipoR2 3.1 μM. View Source
• [6] Wong SC, et al. Hepatocyte targeting of nucleic acid complexes and liposomes by a T7 phage p17 peptide. Mol Pharm. 2006 Jul-Aug;3(4):386-97. doi: 10.1021/mp050108r. PMID: 16889432. View Source
• [7] Wu CH, et al. Hepatocellular carcinoma-targeted nanoparticles for cancer therapy. Int J Mol Sci. 2017 Nov 16;18(11):2429. doi: 10.3390/ijms18112429. PMID: 29144426. View Source